N-methyl-5-oxo-N-[2-(phenylthio)ethyl]-1-(4-pyridinylmethyl)-3-pyrrolidinecarboxamide
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Overview
Description
The compound belongs to a class of organic molecules that exhibit a complex structure, incorporating elements such as a pyrrolidine ring, a pyridylmethyl group, and a phenylthioethyl moiety. These types of compounds are often explored for their potential in various applications, including medicinal chemistry, due to their unique structural features and the biological activities they may exhibit.
Synthesis Analysis
The synthesis of related compounds often involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. For example, ethyl or methyl 2-dimethylaminomethylene-3-oxoalkanoates react with N-C-N dinucleophiles to afford pyrimidine derivatives, showcasing the types of reactions that might be employed in the synthesis of complex heterocyclic compounds (Schenone et al., 1990).
Molecular Structure Analysis
The molecular structure of such compounds is typically characterized using techniques like NMR, IR, MS, and X-ray diffraction, providing insights into the arrangement of atoms and the stereochemistry of the molecule. The planarity of substituent groups and their conformational relationship to the core structure play a significant role in the molecule's properties and reactivity (Detert et al., 2018).
properties
IUPAC Name |
N-methyl-5-oxo-N-(2-phenylsulfanylethyl)-1-(pyridin-4-ylmethyl)pyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O2S/c1-22(11-12-26-18-5-3-2-4-6-18)20(25)17-13-19(24)23(15-17)14-16-7-9-21-10-8-16/h2-10,17H,11-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPOFAGUHKWHFBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCSC1=CC=CC=C1)C(=O)C2CC(=O)N(C2)CC3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-5-oxo-N-[2-(phenylthio)ethyl]-1-(4-pyridinylmethyl)-3-pyrrolidinecarboxamide |
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